N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H11ClN2OS3/c16-13-7-6-12(22-13)11-8-21-15(17-11)18-14(19)9-20-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,19)
• InChI Key: JFYRWFRVILZUML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl
• Molecular Formula: C15H11ClN2OS3
• Molecular Weight: 366.9 g/mol
• CAS No.: 895482-80-1

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(phenylthio)acetamide is a useful research compound. Its molecular formula is C15H11ClN2OS3 and its molecular weight is 366.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has demonstrated the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including those with similar structures to N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(phenylthio)acetamide, showcasing potential antitumor activity. These compounds were evaluated in vitro against human tumor cell lines derived from neoplastic diseases, with some showing considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Anticancer Agents

Another study focused on the synthesis of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. These compounds, including those structurally related to the query compound, were investigated for their anticancer activity, particularly noting high selectivity and apoptosis induction capability in human lung adenocarcinoma cells (Evren et al., 2019).

Optoelectronic Properties

The optoelectronic properties of thiazole-based polythiophenes, including monomers structurally similar to the query compound, have been explored. These materials were synthesized and characterized for their potential in conducting polymers, revealing insights into optical band gaps and switching times, indicating their utility in electronic applications (Camurlu & Guven, 2015).

Anti-Inflammatory Activity

Compounds with similar structural frameworks have been synthesized and evaluated for anti-inflammatory activity. Certain derivatives showed significant activity, highlighting the potential therapeutic applications of these chemical entities in managing inflammation (Sunder & Maleraju, 2013).

Metabolic Stability Investigations

Studies have also been conducted to explore the metabolic stability of similar compounds, particularly focusing on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors. Adjustments to the chemical structure, aiming to reduce metabolic deacetylation, have been a key focus, with implications for the development of more stable therapeutic agents (Stec et al., 2011).